(E)-3-(6-(4-Methoxyphenyl)-3-methylhex-3-en-1-yl)-2,2-dimethyloxirane

• CAS No.: 77012-32-9
• Molecular Formula: C18H26O2
• Molecular Weight: 274.4 g/mol
• IUPAC Name: 3-[(E)-6-(4-methoxyphenyl)-3-methylhex-3-enyl]-2,2-dimethyloxirane
• InChI: InChI=1S/C18H26O2/c1-14(8-13-17-18(2,3)20-17)6-5-7-15-9-11-16(19-4)12-10-15/h6,9-12,17H,5,7-8,13H2,1-4H3/b14-6+
• InChI Key: HDAWEWJVXHDPRA-MKMNVTDBSA-N
• Isomeric SMILES: C/C(=C\CCC1=CC=C(C=C1)OC)/CCC2C(O2)(C)C
• Canonical SMILES: CC(=CCCC1=CC=C(C=C1)OC)CCC2C(O2)(C)C

Description

(E)-3-(6-(4-Methoxyphenyl)-3-methylhex-3-en-1-yl)-2,2-dimethyloxirane is an organic compound characterized by its unique structural features, including a methoxyphenyl group and a dimethyloxirane ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (E)-3-(6-(4-Methoxyphenyl)-3-methylhex-3-en-1-yl)-2,2-dimethyloxirane typically involves the reaction of 3-(4-methoxyphenyl)propionaldehyde with appropriate reagents to form the desired product. One common method involves the use of a Wittig reaction to form the enone intermediate, followed by epoxidation to yield the final oxirane compound .

Industrial Production Methods

Industrial production methods for this compound may involve similar synthetic routes but on a larger scale, utilizing optimized reaction conditions and catalysts to improve yield and efficiency. The use of continuous flow reactors and advanced purification techniques can further enhance the production process.

Chemical Reactions Analysis

Types of Reactions

(E)-3-(6-(4-Methoxyphenyl)-3-methylhex-3-en-1-yl)-2,2-dimethyloxirane can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can yield alcohols or alkanes.

Substitution: Nucleophilic substitution reactions can introduce different functional groups into the molecule.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate or chromium trioxide, reducing agents such as lithium aluminum hydride, and nucleophiles like sodium methoxide or potassium tert-butoxide .

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield 4-methoxyphenylacetic acid, while reduction could produce 4-methoxyphenylpropanol.

Scientific Research Applications

(E)-3-(6-(4-Methoxyphenyl)-3-methylhex-3-en-1-yl)-2,2-dimethyloxirane has several scientific research applications:

Chemistry: It is used as a building block in organic synthesis and as a reagent in various chemical reactions.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential therapeutic applications, particularly in drug development.

Industry: It is used in the production of specialty chemicals and materials

Mechanism of Action

The mechanism of action of (E)-3-(6-(4-Methoxyphenyl)-3-methylhex-3-en-1-yl)-2,2-dimethyloxirane involves its interaction with specific molecular targets and pathways. The compound may act by binding to enzymes or receptors, thereby modulating their activity. For example, it may inhibit certain enzymes involved in metabolic pathways, leading to altered cellular functions .

Comparison with Similar Compounds

Similar Compounds

• (E)-1-(Aylideneamino)-6-(4-Methoxyphenyl)-2-Oxo-4-(Trifluoromethyl)-1,2-Dihydropyridine-3-Carbonitrile
• (E)-6-{[(4-Methoxyphenyl)imino]methyl}-3-methyl-1,3-benzothiazol

Uniqueness

What sets (E)-3-(6-(4-Methoxyphenyl)-3-methylhex-3-en-1-yl)-2,2-dimethyloxirane apart from similar compounds is its unique combination of structural features, which confer distinct chemical and biological properties.